Cas no 200956-54-3 (2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene)

• Product Name: 2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene
• CAS No: 200956-54-3
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• MDL: MFCD22570347
• CID: 3883927
• PubChem ID: 18782474
• Update Time: 2025-11-02

2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-(1-methylethoxy)-4-(trifluoromethyl)-
• 2-BROMO-1-ISOPROPOXY-4-(TRIFLUOROMETHYL)BENZENE
• 2-Bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene
• MFCD22570347
• A1-17243
• DA-08521
• SCHEMBL8160406
• 2-bromo-1-propan-2-yloxy-4-(trifluoromethyl)benzene
• 200956-54-3
• 2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene

• MDL： MFCD22570347
• Inchi： 1S/C10H10BrF3O/c1-6(2)15-9-4-3-7(5-8(9)11)10(12,13)14/h3-6H,1-2H3
• InChI Key： HUWPDXPVLSDQBR-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=CC=C(C(F)(F)F)C=C1Br

Computed Properties

• Exact Mass: 281.98671Da
• Monoisotopic Mass: 281.98671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene

Recent Advances in the Study of 2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene (CAS: 200956-54-3)

2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene (CAS: 200956-54-3) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential in drug discovery, highlighting its role in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene as a building block for the synthesis of trifluoromethyl-substituted benzodiazepines, which exhibit enhanced metabolic stability and binding affinity for GABA receptors. The researchers employed a multi-step synthetic route, starting with the bromination of 1-(propan-2-yloxy)-4-(trifluoromethyl)benzene, followed by palladium-catalyzed cross-coupling reactions to introduce diverse pharmacophores. The resulting compounds demonstrated promising anxiolytic activity in preclinical models.

In the agrochemical sector, a 2024 report in Pest Management Science highlighted the compound's utility in the design of next-generation herbicides. The trifluoromethyl group's electron-withdrawing properties and the bromine atom's reactivity make this compound an ideal precursor for herbicides targeting acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis. Field trials showed that derivatives of 2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene exhibited superior weed control efficacy compared to existing commercial products.

Another notable application emerged in materials science, where researchers utilized 200956-54-3 to develop liquid crystal materials with unique optoelectronic properties. A 2023 study in Advanced Materials demonstrated that incorporating this compound into liquid crystal polymers resulted in materials with high thermal stability and tunable fluorescence, suitable for use in organic light-emitting diodes (OLEDs) and sensors.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene. Recent advancements in flow chemistry, as reported in Organic Process Research & Development (2024), have addressed some of these issues by optimizing reaction conditions to improve yield and reduce byproduct formation. These innovations are expected to facilitate broader adoption of this compound in industrial settings.

In conclusion, 2-bromo-1-(propan-2-yloxy)-4-(trifluoromethyl)benzene (CAS: 200956-54-3) continues to be a valuable tool in chemical biology and medicinal chemistry. Its diverse applications, from drug discovery to agrochemicals and materials science, underscore its importance in contemporary research. Future studies are likely to explore its potential in additional therapeutic areas and further refine synthetic methodologies to enhance its accessibility and utility.